N-{4-[(cyclopropylcarbonyl)amino]-2-methylphenyl}benzamide

• IUPAC Name: N-[4-(cyclopropanecarbonylamino)-2-methylphenyl]benzamide
• InChI: InChI=1S/C18H18N2O2/c1-12-11-15(19-17(21)14-7-8-14)9-10-16(12)20-18(22)13-5-3-2-4-6-13/h2-6,9-11,14H,7-8H2,1H3,(H,19,21)(H,20,22)
• InChI Key: WLOFYEFCAVCVAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2CC2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-{4-[(cyclopropylcarbonyl)amino]-2-methylphenyl}benzamide, commonly known as CX-4945, is a small molecule inhibitor that targets protein kinase CK2. It has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and viral infections.

Mechanism of Action

CX-4945 targets protein kinase CK2, which is a serine/threonine kinase that plays a critical role in various cellular processes, including cell proliferation, survival, and differentiation. CK2 is overexpressed in various cancers and has been shown to promote cancer cell growth and survival. CX-4945 inhibits CK2 by binding to the ATP-binding site of the kinase, thereby preventing the phosphorylation of downstream targets.
Biochemical and Physiological Effects:
CX-4945 has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and survival, the induction of apoptosis, and the inhibition of angiogenesis. CX-4945 has also been shown to have neuroprotective effects in various animal models of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. In viral infections, CX-4945 has been shown to inhibit the replication of hepatitis C virus by targeting CK2.

Advantages and Limitations for Lab Experiments

One of the advantages of CX-4945 is its specificity for CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. However, one limitation of CX-4945 is its potential off-target effects, which can complicate the interpretation of experimental results. CX-4945 also has limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of CX-4945. One area of research is the development of more potent and selective CK2 inhibitors that can overcome the limitations of CX-4945. Another area of research is the identification of biomarkers that can predict the response of cancer cells to CK2 inhibitors. Finally, the therapeutic potential of CX-4945 in other diseases, such as viral infections and neurodegenerative disorders, should be further explored.

Scientific Research Applications

CX-4945 has been extensively studied for its potential therapeutic applications in various diseases. In cancer, CX-4945 has been shown to inhibit the growth and survival of cancer cells by targeting CK2, which plays a critical role in cell proliferation and survival. CX-4945 has also been studied for its potential therapeutic applications in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, as well as viral infections, such as hepatitis C virus.